Cas no 69125-80-0 (1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane)
69125-80-0 structure
Product Name:1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane
CAS No:69125-80-0
MF:C12H13F13
MW:404.210869550705
CID:1733383
PubChem ID:3028220
Update Time:2025-04-21
1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane
- 1-Hexylperfluorohexane
- dodecane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-
- NIOSH/JR3165000
- SCHEMBL1768650
- 1-(Perfluorohexyl)hexane
- JR31650000
- NS00109317
- DTXSID10895207
- 69125-80-0
-
- Inchi: 1S/C12H13F13/c1-2-3-4-5-6-7(13,14)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h2-6H2,1H3
- InChI Key: UXOMJEKWJPXIKA-UHFFFAOYSA-N
- SMILES: FC(CCCCCC)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 404.0809665g/mol
- Monoisotopic Mass: 404.0809665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0Ų
1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorododecane Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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